4-tert-butyl-N-[(2,6-difluorophenyl)methyl]-2-oxopyrrolidine-3-carboxamide

• IUPAC Name: 4-tert-butyl-N-[(2,6-difluorophenyl)methyl]-2-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H20F2N2O2/c1-16(2,3)10-8-20-15(22)13(10)14(21)19-7-9-11(17)5-4-6-12(9)18/h4-6,10,13H,7-8H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: KFQDTWHDQYFQCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC(=O)C1C(=O)NCC2=C(C=CC=C2F)F
• Molecular Formula: C16H20F2N2O2
• Molecular Weight: 310.34 g/mol

Description

4-tert-butyl-N-[(2,6-difluorophenyl)methyl]-2-oxopyrrolidine-3-carboxamide, also known as DFP-10825, is a novel small molecule that has attracted significant attention from the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization of Aromatic Polyamides

Aromatic polyamides synthesized from derivatives of tert-butylhydroquinone and 4-tert-butylcatechol have shown excellent solubility in organic solvents, significant thermal stability with glass transition temperatures and weight loss values indicating high thermal resistance, and the capability to form transparent and tough films through solvent casting. These materials are valuable for high-performance applications due to their mechanical and thermal properties (Yang et al., 1999); (Hsiao et al., 2000).

Fluorescent and Electrochromic Properties

Aromatic polyamides incorporating 4-tert-butyltriphenylamine units have been developed, exhibiting strong UV-visible absorption and photoluminescence in the blue region. These materials show reversible oxidation and have stable electrochromic characteristics, changing color in response to electrical stimulation, which is promising for applications in smart windows and displays (Hsiao et al., 2010).

Genotoxicity Assessment

Studies on the genotoxic effects of various chemicals, including methyl-tert-butyl ether and other related compounds, have been conducted using human lymphocytes. These investigations provide insights into the potential risks associated with exposure to certain chemicals, utilizing assays such as the comet assay to detect DNA damage and evaluate the genotoxicity of these substances (Chen et al., 2008).

Synthesis and Biological Evaluation of Radioligands

The synthesis of novel radioligands for potential use in medical imaging and therapy has been explored. These studies involve the development of compounds with specific targeting capabilities, demonstrated through the synthesis and preliminary biological evaluation of such radioligands, highlighting the intersection of organic chemistry and biomedical research (Gao et al., 2018).